![molecular formula C18H14N4S2 B2431733 2-Methyl-7-phenyl-4-((pyridin-3-ylmethyl)thio)thiazolo[4,5-d]pyridazine CAS No. 946381-27-7](/img/structure/B2431733.png)
2-Methyl-7-phenyl-4-((pyridin-3-ylmethyl)thio)thiazolo[4,5-d]pyridazine
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Description
2-Methyl-7-phenyl-4-((pyridin-3-ylmethyl)thio)thiazolo[4,5-d]pyridazine is a useful research compound. Its molecular formula is C18H14N4S2 and its molecular weight is 350.46. The purity is usually 95%.
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Scientific Research Applications
Pharmacological Applications
Antiulcer Agents
Research has indicated the potential of structurally related compounds to "2-Methyl-7-phenyl-4-((pyridin-3-ylmethyl)thio)thiazolo[4,5-d]pyridazine" in acting as antiulcer agents. Compounds exhibiting gastric antisecretory and cytoprotective properties have been explored for their use as antiulcer agents, demonstrating significant pharmacological profiles. For instance, substituted imidazo[1,2-a]pyridines and analogues have been studied for their gastric antisecretory, cytoprotective, and metabolic properties, indicating their potential as antiulcer agents (Kaminski et al., 1987).
Antibacterial Agents
Novel heterocyclic compounds containing a sulfonamido moiety, structurally similar to the compound of interest, have been synthesized with the aim of using them as antibacterial agents. These compounds have demonstrated high antibacterial activities, suggesting their potential utility in combating bacterial infections (Azab et al., 2013).
Chemical Synthesis and Reactivity
Novel Heterocyclic Synthesis
The synthesis of novel heterocyclic compounds, including those with thiazolo and pyridazine moieties, has been a subject of interest due to their diverse biological activities. For example, the synthesis of [1,3]thiazolo[4,5-d]pyridazin-4(5H)-ones and their evaluation for analgesic and anti-inflammatory activities highlight the versatility of these compounds in medicinal chemistry (Demchenko et al., 2015).
Heterocyclic Derivatives with Antimicrobial Activity
The development of 5-arylazothiazole, pyrazolo[1,5-a] pyrimidine, [1,2,4]triazolo[4,3-a]pyrimidine, and pyrimido[1,2-a]benzimidazole derivatives, containing thiazole moieties, for their antimicrobial activities showcases the potential of such compounds in addressing microbial resistance (Abdelhamid et al., 2010).
Properties
IUPAC Name |
2-methyl-7-phenyl-4-(pyridin-3-ylmethylsulfanyl)-[1,3]thiazolo[4,5-d]pyridazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4S2/c1-12-20-16-17(24-12)15(14-7-3-2-4-8-14)21-22-18(16)23-11-13-6-5-9-19-10-13/h2-10H,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARKBBYPIWQOMAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=C(S1)C(=NN=C2SCC3=CN=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.